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Compound of Interest

Compound Name:
2-Carboxyoctahydroindole,

(2S,3aS,7aS)-

Cat. No.: B554985 Get Quote

For Immediate Reference: Proper Disposal of 2-Carboxyoctahydroindole, (2S,3aS,7aS)-

This document provides a comprehensive guide for the safe and compliant disposal of 2-
Carboxyoctahydroindole, (2S,3aS,7aS)- (CAS No: 80875-98-5), a compound commonly

used in pharmaceutical development and as an unnatural amino acid derivative. Adherence to

these procedures is critical to ensure personnel safety and environmental protection. This

substance is categorized as a skin irritant, a serious eye irritant, and may cause respiratory

irritation.[1][2][3]

Hazard Identification and Safety Data
A thorough understanding of the hazards associated with 2-Carboxyoctahydroindole,
(2S,3aS,7aS)- is the foundation of safe handling and disposal.

Hazard Classification GHS Hazard Code Description

Skin Irritation H315 Causes skin irritation.[1][3]

Serious Eye Irritation H319
Causes serious eye irritation.

[1][3]

Specific target organ toxicity —

single exposure
H335

May cause respiratory

irritation.[1][3]
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Step-by-Step Disposal Procedure
The primary and mandated method for the disposal of 2-Carboxyoctahydroindole,
(2S,3aS,7aS)- is through a licensed and approved chemical waste disposal service. On-site

chemical treatment or neutralization is not recommended.

1. Personal Protective Equipment (PPE) and Preparation:

Eye Protection: Wear chemical safety goggles or a face shield.[2][3]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Gloves

must be inspected prior to use and disposed of properly after handling.[3]

Respiratory Protection: In case of insufficient ventilation or potential for dust formation, use a

NIOSH-approved respirator.[2]

Protective Clothing: Wear a lab coat or other protective clothing to prevent skin contact.[2][3]

Work Area: Ensure the disposal preparation area is well-ventilated.

2. Waste Segregation and Collection:

Solid Waste:

Carefully sweep or scoop up any solid 2-Carboxyoctahydroindole, (2S,3aS,7aS)-. Avoid

actions that generate dust.[2]

Place the solid waste into a clearly labeled, sealable, and chemically compatible waste

container.

Contaminated Materials:

Any materials used for cleaning spills (e.g., absorbent pads, paper towels), used weighing

papers, and contaminated gloves should be collected in the same designated waste

container.

Empty Containers:
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Do not rinse or reuse empty containers.[4] Seal the empty, unrinsed container and dispose

of it as chemical waste along with the substance.

3. Labeling and Storage:

Labeling: The waste container must be clearly and accurately labeled with the following

information:

"Waste: 2-Carboxyoctahydroindole, (2S,3aS,7aS)-"

CAS Number: 80875-98-5

Hazard symbols (irritant)

Date of accumulation start

Storage: Store the sealed waste container in a designated, secure, and well-ventilated

chemical waste storage area, away from incompatible materials. Keep the container tightly

closed.[2]

4. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a certified

chemical waste disposal contractor to arrange for pickup and proper disposal.

Provide the waste manifest with all necessary information about the chemical.

Disposal must be conducted in accordance with all local, regional, national, and international

regulations.[2][4][5]

Emergency Procedures for Spills
In the event of a spill, follow these procedures immediately:

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

Ventilate: Increase ventilation to the area.
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Contain: Prevent the spill from spreading or entering drains.[3]

Personal Protection: Wear the appropriate PPE as described above.

Clean-up:

For solid spills, gently sweep up the material to avoid creating dust and place it in the

designated waste container.[2]

Clean the spill area with a suitable solvent (consult your institution's EHS for guidance)

and collect all cleaning materials in the waste container.

Decontaminate: Thoroughly wash the area after the spill has been cleaned.

Report: Report the spill to your supervisor and EHS department.

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of 2-
Carboxyoctahydroindole, (2S,3aS,7aS)-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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